Europium oxide
Overview
Description
Synthesis Analysis
Europium oxide nanoparticles can be synthesized through various chemical synthesis routes, including calcination processes and hydrolysis-assisted co-precipitation methods. The synthesis process often involves doping europium into host lattices like gadolinium oxide or yttrium oxide, enhancing their luminescent properties. For instance, europium-doped gadolinium oxide nanoparticles exhibit excellent structural and optical properties when synthesized using a facile chemical synthesis followed by calcination, optimized by doping concentrations and calcination time (Chaudhary et al., 2017).
Molecular Structure Analysis
The molecular structure of europium oxide and its doped compounds significantly influences their luminescence and physical properties. Advanced characterization techniques, including X-ray diffraction (XRD), Fourier transform infrared spectroscopy (FT-IR), and photoluminescence spectroscopy, are employed to investigate the crystal phase, purity, and luminescent efficiency of these materials. Europium-doped yttrium oxide nanoparticles, for instance, have shown size-dependent luminous intensity, indicating the critical role of nanoparticle size in determining their luminescent properties (Srinivasan et al., 2010).
Chemical Reactions and Properties
The chemical properties of europium oxide are closely related to its reactions with other compounds and ions. Europium oxide nanoparticles have been utilized for the selective detection of ions, such as Fe3+ and Cr3+, in environmental applications. The selective and sensitive detection capabilities are attributed to the unique chemical reactions between europium oxide nanoparticles and the target ions, leading to significant quenching efficiencies (Chaudhary et al., 2017).
Scientific Research Applications
Photocatalytic Hydrogen Evolution
Europium oxide has been developed as an active photocatalyst for hydrogen (H2) evolution, particularly in water splitting under visible light irradiation. When combined with Pt nanoclusters, europium oxide shows significantly enhanced photocatalytic H2 evolution activity. This is an important step in the advancement of hydrogen energy technologies (Ren et al., 2019).
Nuclear Reactor Control Rods
Europium oxide, in the form of europium oxide or enclosed in a metallic matrix, is widely used in control rods of nuclear reactors. These rods have been operated successfully for over 20 years in various reactors, including atomic ice-breakers and transportable plants (Klochkov & Risovany, 1999).
Electroflotation Extraction of Europium Compounds
In the field of electroflotation, europium oxide is crucial for extracting hardly soluble europium compounds from various solutions. This process is significant in nuclear and hydrogen energy, electronics, and medicine (Kolesnikov et al., 2020).
Sintering Aid in Ceramics
Europium oxide serves as a sintering aid and dopant for aluminum nitride, influencing the material's lattice parameters and affecting its physical properties. This has implications for the development of advanced ceramic materials (Vandamme et al., 1989).
XPS Studies for Nuclear Waste Disposal
X-ray photoelectron spectroscopy (XPS) studies of europium compounds, including europium oxide, provide essential data for understanding their binding energies and potential interactions in nuclear waste disposal environments (Mercier et al., 2006).
Semiconductor Technology
Europium oxide is vital in semiconductor technology, with applications in optoelectronics, telecommunications, microelectronics, and optical devices. Its electrical and morphological properties are crucial in the fabrication of devices like MOS capacitors (Yılmaz & Yilmaz, 2020).
Dye-Sensitized Solar Cells
Europium-doped materials, such as ZnO nanorods, show improved performance in dye-sensitized solar cells (DSSCs). Europium's incorporation into these materials enhances their electronic properties, leading to more efficient solar energy conversion (Fonseca et al., 2018).
Safety And Hazards
Future Directions
properties
IUPAC Name |
europium(3+);oxygen(2-) |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2Eu.3O/q2*+3;3*-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AEBZCFFCDTZXHP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-2].[O-2].[O-2].[Eu+3].[Eu+3] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Eu2O3 |
Source
|
| Record name | europium(III) oxide | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Europium(III)_oxide | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80152733 |
Source
|
| Record name | Europium oxide (Eu2O3) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80152733 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
351.93 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder, Pink powder; [Merck Index] |
Source
|
| Record name | Europium oxide (Eu2O3) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Europium(III) oxide | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/2106 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Europium oxide | |
CAS RN |
1308-96-9, 12020-60-9 |
Source
|
| Record name | Europium oxide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001308969 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Europium oxide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012020609 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Europium oxide (Eu2O3) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Europium oxide (Eu2O3) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80152733 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Europium(III) oxide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.013.787 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | Europium oxide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.497 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | EUROPIUM OXIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/44642614WR | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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